Cas no 76045-51-7 ((+)-brothenolide)

• Product Name: (+)-brothenolide
• CAS No: 76045-51-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2000323
• Update Time: 2025-03-10

(+)-brothenolide Chemical and Physical Properties

Names and Identifiers

• (+)-brothenolide
• brothenolide
• 3aα,4,5,5a,6,6aβ,7,7a,7bα,7cα-Decahydro-5aβ,7aβ-dimethyl-3-methylenecycloprop[2,3]indeno[4,5-b]furan-2(3H)-one
• (3aR,5aR,6aS,7aS,7bS,7cS)-Decahydro-5a,7a-dimethyl-3-methylenecycloprop[2,3]indeno[4,5-b]furan-2(3H)-one
• Cycloprop[2,3]indeno[4,5-b]furan-2(3H)-one, decahydro-5a,7a-dimethyl-3-methylene-, (3aR,5aR,6aS,7aS,7bS,7cS)-

• Inchi： 1S/C15H20O2/c1-8-10-4-5-14(2)6-9-7-15(9,3)12(14)11(10)17-13(8)16/h9-12H,1,4-7H2,2-3H3/t9-,10+,11-,12+,14-,15+/m1/s1
• InChI Key： TVQQAFUTFFHGNO-NJTCAMEISA-N
• SMILES： [C@@H]12[C@@]3(C)C[C@H]3C[C@@]1(C)CC[C@H]1C(=C)C(=O)O[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 4.027

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 353.8±11.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives